Cas no 133778-13-9 (2H-1,2-Thiazine, tetrahydro-4-phenyl-, 1,1-dioxide)

2H-1,2-Thiazine, tetrahydro-4-phenyl-, 1,1-dioxide is a heterocyclic sulfone compound characterized by its saturated six-membered ring structure incorporating nitrogen and sulfur. The phenyl substituent at the 4-position enhances its potential as an intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The 1,1-dioxide moiety imparts stability and polarity, facilitating its use in reactions requiring sulfone functional groups. Its well-defined structure and purity make it suitable for research applications, including the development of bioactive molecules. The compound’s synthetic versatility and compatibility with various reaction conditions underscore its utility in medicinal chemistry and material science.

2H-1,2-Thiazine, tetrahydro-4-phenyl-, 1,1-dioxide structure

133778-13-9 structure

Product Name:2H-1,2-Thiazine, tetrahydro-4-phenyl-, 1,1-dioxide

CAS No:133778-13-9

MF:C₁₀H₁₃NO₂S

MW:211.28072142601

MDL:MFCD20483325

CID:3710383

PubChem ID:68463624

Update Time:2025-06-06

2H-1,2-Thiazine, tetrahydro-4-phenyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

- 2H-1,2-Thiazine, tetrahydro-4-phenyl-, 1,1-dioxide
- 4-phenyl-1,2-thiazinane 1,1-dioxide
- OGBBONRSZJOJCB-UHFFFAOYSA-N
- 4-Phenyl-1,2-thiazinane1,1-dioxide
- SCHEMBL2976515
- 4-phenyltetrahydro-2H-1,2-thiazine 1,1-dioxide
- starbld0017719
- AKOS027324967
- 133778-13-9
- MDL： MFCD20483325
- Inchi： 1S/C10H13NO2S/c12-14(13)7-6-10(8-11-14)9-4-2-1-3-5-9/h1-5,10-11H,6-8H2
- InChI Key： OGBBONRSZJOJCB-UHFFFAOYSA-N
- SMILES： S1(=O)(=O)CCC(C2=CC=CC=C2)CN1

Computed Properties

Exact Mass: 211.06669983Da
Monoisotopic Mass: 211.06669983Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 275
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 54.6Å²

2H-1,2-Thiazine, tetrahydro-4-phenyl-, 1,1-dioxide Pricemore >>

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eNovation Chemicals LLC	Y0994063-1g	4-phenyl-1,2-thiazinane 1,1-dioxide	133778-13-9	95%	1g	$1000	2024-08-02
eNovation Chemicals LLC	Y0994063-1g	4-phenyl-1,2-thiazinane 1,1-dioxide	133778-13-9	95%	1g	$1000	2025-02-21
eNovation Chemicals LLC	Y0994063-1g	4-phenyl-1,2-thiazinane 1,1-dioxide	133778-13-9	95%	1g	$1000	2025-02-22